![molecular formula C7H14ClN B6240100 (1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride CAS No. 121055-08-1](/img/no-structure.png)
(1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride
Overview
Description
“(1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride” is a chemical compound with the molecular weight of 161.67 . It is a powder at room temperature .
Molecular Structure Analysis
The InChI code for “(1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride” is "1S/C8H15N.ClH/c1-9-8-5-6-2-3-7(8)4-6;/h6-9H,2-5H2,1H3;1H/t6-,7+,8-;/m1./s1" .Physical And Chemical Properties Analysis
“(1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride” is a powder at room temperature . It has a molecular weight of 161.67 .Scientific Research Applications
Glycosidase Inhibition
(1S,2R,4R)-Bicyclo[2.2.1]heptan-2-amine hydrochloride and its analogs have been explored for their inhibitory activities against glycosidase enzymes. For instance, certain bicyclo[4.1.0]heptane analogs demonstrated competitive inhibition of a glycosyl hydrolase family GH27 enzyme from coffee bean, characterized by low Ki values indicating strong binding and inhibitory potential (Wang & Bennet, 2007).
Structural Studies and Reactivity
The structural characteristics and reactivity of compounds related to (1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride have been a subject of research. Studies on related bicyclic amines have shown their ability to transform into various derivatives under different conditions, demonstrating their chemical versatility and potential for various applications (Grob & Krasnobajew, 1964).
Synthesis of Novel Compounds
Research has been conducted on the synthesis of novel compounds derived from bicyclo[2.2.1]heptane, showing the potential of this structure as a scaffold for developing new chemical entities. These efforts include the creation of conformationally locked carbocyclic nucleosides, indicating the applicability of these compounds in medicinal chemistry and drug design (Hřebabecký, Masojídková, Dračínský, & Holý, 2006).
Medicinal Chemistry and Drug Development
In medicinal chemistry, derivatives of (1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride have been studied for their potential in drug development. For instance, the transformation of bicyclic amines into complex primary amine building blocks for medicinal applications has been explored, highlighting the relevance of these structures in pharmaceutical research (Harmata, Spiller, Sowden, & Stephenson, 2021).
Safety and Hazards
The compound has been classified with the GHS07 pictogram, and the signal word is "Warning" . The hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . The precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), P264 (Wash thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/protective clothing/eye protection/face protection), P302+P352 (IF ON SKIN: Wash with plenty of water), P304+P340 (IF INHALED: Remove person to fresh air and keep comfortable for breathing), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P312 (Call a POISON CENTER/doctor if you feel unwell), P332+P313 (If skin irritation occurs: Get medical advice/attention), P337+P313 (If eye irritation persists: Get medical advice/attention), P362 (Take off contaminated clothing), P403+P233 (Store in a well-ventilated place. Keep container tightly closed), P405 (Store locked up), and P501 (Dispose of contents/container to an approved waste disposal plant) .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride involves the reduction of a ketone intermediate followed by reductive amination to form the amine. The bicyclic structure is formed through a Diels-Alder reaction between a diene and a dienophile.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium borohydride", "Ammonium chloride", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "Step 1: Cyclopentadiene and maleic anhydride undergo a Diels-Alder reaction to form the bicyclic intermediate.", "Step 2: The ketone intermediate is reduced using sodium borohydride to form the corresponding alcohol.", "Step 3: The alcohol is then subjected to reductive amination using ammonium chloride and sodium cyanoborohydride to form the amine.", "Step 4: The amine is then treated with hydrochloric acid in ethanol to form the hydrochloride salt of the final product." ] } | |
CAS RN |
121055-08-1 |
Product Name |
(1S,2R,4R)-bicyclo[2.2.1]heptan-2-amine hydrochloride |
Molecular Formula |
C7H14ClN |
Molecular Weight |
147.6 |
Purity |
95 |
Origin of Product |
United States |
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